Cas no 1806535-63-6 (1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one)

1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one is a halogenated aromatic ketone derivative with a bromo and cyano substitution on the phenyl ring, along with a chloropropanone side chain. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and chlorine atoms enhances its utility in nucleophilic substitution and cross-coupling reactions, while the cyano group offers additional functionalization potential. Its well-defined structure and high purity make it suitable for precise synthetic applications, particularly in multistep organic transformations.

1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one structure

1806535-63-6 structure

Product Name:1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one

CAS No:1806535-63-6

MF:C₁₀H₇BrClNO

MW:272.525680780411

CID:4972705

Update Time:2025-06-09

1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one
- Inchi： 1S/C10H7BrClNO/c11-10-3-1-2-7(6-13)9(10)4-8(14)5-12/h1-3H,4-5H2
- InChI Key： OVUJHMOWMQOGFI-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#N)=C1CC(CCl)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 260
XLogP3: 2.6
Topological Polar Surface Area: 40.9

1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013022674-250mg	1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one	1806535-63-6	97%	250mg	470.40 USD	2021-06-24
Alichem	A013022674-500mg	1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one	1806535-63-6	97%	500mg	863.90 USD	2021-06-24
Alichem	A013022674-1g	1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one	1806535-63-6	97%	1g	1,549.60 USD	2021-06-24

1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993

Additional information on 1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one

Comprehensive Overview of 1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one (CAS No. 1806535-63-6)

1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one (CAS No. 1806535-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-cyanophenyl and chloropropanone functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 2-bromo-6-cyanophenyl moiety, enables diverse reactivity, making it valuable for constructing complex molecules.

In recent years, the demand for high-purity intermediates like 1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "synthesis methods for bromo-cyanophenyl derivatives" or "applications of chloropropanone compounds," reflecting its relevance in cutting-edge projects. The compound's CAS No. 1806535-63-6 is often used as a key identifier in patent literature and regulatory documentation, underscoring its industrial importance.

One of the standout features of 1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one is its role in cross-coupling reactions, a hotspot in modern organic synthesis. The bromo and cyano groups facilitate palladium-catalyzed transformations, enabling the creation of biaryl structures common in bioactive molecules. This aligns with trending searches such as "Pd-catalyzed reactions with bromo-aryl ketones" or "cyanophenyl intermediates in medicinal chemistry."

From an environmental perspective, the compound's stability and compatibility with green chemistry principles are frequently discussed. Queries like "eco-friendly handling of halogenated ketones" highlight user concerns about sustainable practices. Proper storage of 1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one in inert atmospheres and avoidance of moisture are critical to maintaining its efficacy, a detail often emphasized in technical datasheets.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity of CAS No. 1806535-63-6. Laboratories prioritizing "quality control for synthetic intermediates" rely on these methods to ensure batch consistency. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and characterization.

In summary, 1-(2-Bromo-6-cyanophenyl)-3-chloropropan-2-one (CAS No. 1806535-63-6) exemplifies the intersection of innovation and practicality in chemical research. Its structural attributes and reactivity profile continue to inspire applications across pharmaceuticals, agrochemicals, and advanced materials, addressing both academic curiosity and industrial needs.